GLC-10 Mixture (quantitative)

Specification

• Molecular Weight: mixture
• Appearance: Unit:50 mgSolvent:nonePurity:mixturePhysical liquid

Introduction

Definition and Classification

GLC-10 Mixture (quantitative) is a specialized analytical standard composed of medium-chain saturated fatty acid methyl esters with precisely known concentrations and compositions. This mixture belongs to a broader category of chromatographic standards designed specifically for gas-liquid chromatography (GLC) applications. The designation "GLC-10" indicates that it is part of a series of standards (ranging from GLC-10 through GLC-100) that contain equal weight measures of fatty acid methyl esters. The "quantitative" descriptor signifies that the mixture is prepared with exact concentrations suitable for quantitative analytical determinations, allowing researchers to establish calibration curves for precise measurement of fatty acid content in unknown samples.

Analytical Applications

The primary application of GLC-10 Mixture is as a reference standard in gas-liquid chromatography. The mixture enables accurate identification and quantification of fatty acids in diverse sample matrices. In chromatographic analysis, retention times and peak areas of the GLC-10 components serve as reference points for identifying and quantifying corresponding fatty acids in unknown samples.

When used with appropriate chromatographic conditions, such as those described for similar FAME analyses, the GLC-10 Mixture can provide excellent separation of medium-chain fatty acids. For instance, based on related FAME analyses, effective separation might be achieved using columns such as SP-2560 (100m × 0.25mm ID, 0.20μm film) or similar stationary phases designed for fatty acid separation.

Quantitative Determination

The quantitative nature of the GLC-10 Mixture makes it particularly valuable for calibration purposes. By analyzing the standard mixture under the same conditions as the samples, researchers can establish the relationship between detector response and concentration for each fatty acid methyl ester. This calibration enables precise quantification of fatty acids in unknown samples.

In quantitative determinations of fatty acids, internal standards are often employed to account for variations in sample preparation and injection. For instance, methods similar to those described for cocaine HCl and other compounds might utilize antipyrine as an internal standard in both HPLC and GLC methods to enhance quantitative accuracy.

Comparison with Other Standard Mixtures

The GLC-10 Mixture is part of a broader family of fatty acid methyl ester standards used in analytical chemistry. Understanding its relationship to other standard mixtures provides context for its specific applications and limitations.

GLC Series Standards

The GLC series includes several standards beyond GLC-10, such as GLC-30, GLC-50, and up to GLC-100. Each mixture in this series contains equal weight measures of fatty acid methyl esters but differs in the specific fatty acids included. For example:

• GLC-30 (equivalent to item number 29352) contains long-chain saturated fatty acid methyl esters

• Higher-numbered GLC mixtures typically include more components and/or longer-chain fatty acids

This systematic organization allows researchers to select the most appropriate standard mixture for their specific analytical needs based on the expected fatty acid profile of their samples.

The American Oil Chemists' Society (AOCS) has established several reference mixtures (RM) that serve purposes similar to the GLC mixtures. These include:

• RM-2 Mixture (equivalent to item number 29366): AOCS Long-chain Fatty Acid Methyl Ester Standard Mixture 3

• RM-3 Mixture (equivalent to item number 28668): AOCS Long-chain Fatty Acid Methyl Ester Standard Mixture 4

• RM-4 Mixture (equivalent to item number 28669): AOCS Medium- and Long-chain Fatty Acid Methyl Ester Standard Mixture 1

• RM-5 Mixture (equivalent to item number 28670): AOCS Medium- and Long-chain Fatty Acid Methyl Ester Standard Mixture 2

These AOCS mixtures often have different compositions and concentrations compared to the GLC series, and they may be optimized for specific applications or industries.

Specialized FAME Mixtures

Beyond the standardized series, there are also specialized FAME mixtures designed for specific applications:

• PUFA-1 Mixture (equivalent to item number 28661): Long-chain Fatty Acid Methyl Ester Mixture derived from fish oil, focused on polyunsaturated fatty acids

• Various mixes containing specific proportions of fatty acids such as caprylic (C8:0, 1.9%), capric (C10:0, 3.2%), lauric (C12:0, 6.4%), etc., designed to mimic natural fatty acid compositions or to provide uniform chromatographic responses

Research and Industrial Applications

Food Analysis

The GLC-10 Mixture serves as an essential tool in food science and nutrition research, where accurate determination of fatty acid composition is crucial for:

• Nutritional labeling and compliance with regulatory standards

• Quality control in food manufacturing

• Authentication of food products and detection of adulteration

• Monitoring changes in fatty acid profiles during processing and storage

Medium-chain fatty acids are particularly relevant in dairy products, coconut oil, palm kernel oil, and specialty fats, making GLC-10 especially valuable for analysis of these food materials.

Biological Research

In biological and biomedical research, the GLC-10 Mixture enables precise characterization of lipid metabolism and related physiological processes:

• Investigation of medium-chain fatty acid metabolism

• Analysis of lipid composition in cell membranes

• Studies on the effects of dietary fatty acids on health

• Development of lipid-based drug delivery systems

Pharmaceutical Analysis

The pharmaceutical industry utilizes GLC-10 and similar standards for various applications:

• Quality control of lipid-based pharmaceutical ingredients

• Development and validation of analytical methods for lipid quantification

• Stability testing of lipid-containing formulations

• Analysis of lipid impurities in drug substances

Methods similar to those used for analyzing synthetic binary mixtures, such as the HPLC and GLC methods described for cocaine HCl and related compounds, can be adapted for pharmaceutical applications of fatty acid analysis.